Cas no 774537-62-1 (6-Bromo-3,4-dihydro-1H-isochromen-4-amine)

• Product Name: 6-Bromo-3,4-dihydro-1H-isochromen-4-amine
• CAS No: 774537-62-1
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• CID: 2136064
• Update Time: 2025-06-20

6-Bromo-3,4-dihydro-1H-isochromen-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-3,4-dihydro-1H-2-Benzopyran-4-amine
• 4-aMino-6-broMoisochroMane hcl
• 6-bromo-3,4-dihydro-1H-isochromen-4-amine
• 6-BROMOISOCHROMAN-4-AMINE
• AB49117
• 6-Bromo-3,4-dihydro-1H-isochromen-4-amine

• Inchi： 1S/C9H10BrNO/c10-7-2-1-6-4-12-5-9(11)8(6)3-7/h1-3,9H,4-5,11H2
• InChI Key： GNICKYODKFSWCS-UHFFFAOYSA-N
• SMILES： BrC1C=CC2COCC(C=2C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Topological Polar Surface Area: 35.2

Additional information on 6-Bromo-3,4-dihydro-1H-isochromen-4-amine

Introduction to 6-Bromo-3,4-dihydro-1H-isochromen-4-amine (CAS No. 774537-62-1) and Its Emerging Applications in Chemical Biology

6-Bromo-3,4-dihydro-1H-isochromen-4-amine, identified by the CAS number 774537-62-1, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the isochromene class, a structural motif characterized by a fused benzene and pyranone ring system, which is known for its broad spectrum of biological activities. The presence of both bromine and amine functional groups in its molecular structure enhances its utility as a versatile intermediate in synthetic chemistry and drug discovery.

The isochromen-4-amine scaffold is particularly noteworthy due to its structural similarity to several bioactive natural products and pharmacologically relevant molecules. Recent studies have highlighted the potential of this scaffold in developing novel therapeutic agents, particularly in the treatment of neurological disorders, inflammation, and infectious diseases. The bromine substituent at the 6-position introduces reactivity that allows for further functionalization, making it an attractive building block for medicinal chemists.

In the realm of drug discovery, 6-Bromo-3,4-dihydro-1H-isochromen-4-amine has been explored as a precursor for synthesizing small-molecule inhibitors targeting specific enzymatic pathways. For instance, derivatives of this compound have shown promise in modulating enzymes involved in oxidative stress and neuroinflammation. The amine group at the 4-position can be readily modified through various chemical reactions, such as coupling with carboxylic acids or aldehydes, enabling the generation of diverse pharmacophores.

Recent advancements in computational chemistry have further accelerated the exploration of 6-Bromo-3,4-dihydro-1H-isochromen-4-amine derivatives. Molecular docking studies have identified several analogs with high binding affinity to protein targets implicated in cancer progression and metabolic diseases. These findings suggest that this compound may serve as a foundation for developing next-generation therapeutics with improved efficacy and reduced side effects.

The synthesis of 6-Bromo-3,4-dihydro-1H-isochromen-4-amine typically involves multi-step organic reactions, starting from commercially available precursors. The introduction of the bromine atom is often achieved through electrophilic aromatic substitution or halogen exchange reactions, while the amine group is typically introduced via reductive amination or nucleophilic substitution. The efficiency and scalability of these synthetic routes are critical for large-scale production, which is essential for both preclinical and clinical studies.

One of the most compelling aspects of 6-Bromo-3,4-dihydro-1H-isochromen-4-amine is its potential in designing molecules with enhanced bioavailability and metabolic stability. Structural modifications based on this scaffold have led to compounds with improved pharmacokinetic profiles, making them more suitable for therapeutic applications. Additionally, the compound’s ability to cross the blood-brain barrier has been investigated in several preclinical models, opening avenues for treating central nervous system disorders.

The role of 6-Bromo-3,4-dihydro-1H-isochromen-4-amine in medicinal chemistry extends beyond simple intermediates; it serves as a platform for exploring novel chemical entities with distinct mechanisms of action. Researchers are increasingly leveraging this compound to develop targeted therapies that address unmet medical needs. For example, recent studies have demonstrated its utility in generating inhibitors of kinases and transcription factors that play pivotal roles in disease pathogenesis.

The growing interest in 6-Bromo-3,4-dihydro-1H-isochromen-4-amine has also spurred innovation in synthetic methodologies. Advances in flow chemistry and green chemistry principles have enabled more sustainable and efficient production processes for this compound and its derivatives. These developments are not only cost-effective but also environmentally friendly, aligning with global efforts to promote sustainable pharmaceutical manufacturing.

In conclusion,6-Bromo-3,4-dihydro -1H -isochromen - 4 - amine (CAS No. 774537 -62 -1) represents a promising scaffold with diverse applications in chemical biology and drug discovery. Its unique structural features and reactivity make it an invaluable tool for developing novel therapeutics targeting various diseases. As research continues to uncover new biological functions and synthetic possibilities, 6 - Bromo - 3 , 4 - dihydro - 1 H - isochromen - 4 - amine is poised to play an increasingly significant role in shaping the future of medicinal chemistry.